Cas no 31676-66-1 (6-(4-Chlorophenyl)nicotinic acid)

6-(4-Chlorophenyl)nicotinic acid is a chlorinated nicotinic acid derivative with applications in pharmaceutical and agrochemical research. Its structure features a 4-chlorophenyl substituent at the 6-position of the nicotinic acid scaffold, enhancing its utility as a versatile intermediate in organic synthesis. The compound exhibits potential as a building block for bioactive molecules due to its aromatic and carboxylic acid functionalities, which facilitate further derivatization. Its high purity and stability make it suitable for use in medicinal chemistry, particularly in the development of enzyme inhibitors or receptor modulators. The presence of the chlorophenyl group may contribute to improved lipophilicity and binding affinity in target interactions.

6-(4-Chlorophenyl)nicotinic acid structure

31676-66-1 structure

Product Name:6-(4-Chlorophenyl)nicotinic acid

CAS No:31676-66-1

MF:C₁₂H₈ClNO₂

MW:233.650422096252

CID:299927

PubChem ID:23022416

Update Time:2025-10-29

6-(4-Chlorophenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

- 6-(4-Chlorophenyl)nicotinic acid
- 3-Pyridinecarboxylicacid, 6-(4-chlorophenyl)-
- 6-(2-HYDROXYPHENYL)-NICOTINIC ACID
- 6-(4-Chlorophenyl)-3-pyridinecarboxylic acid
- Nicotinicacid, 6-(p-chlorophenyl)- (8CI)
- 31676-66-1
- BS-28245
- AKOS016013408
- CS-0205058
- FT-0753630
- DTXSID70629848
- AB24355
- 6-(4-CHLOROPHENYL)PYRIDINE-3-CARBOXYLIC ACID
- SCHEMBL5648046
- MFCD06410394
- 3-Pyridinecarboxylic acid, 6-(4-chlorophenyl)-
- WAPOIXVQQDLMPP-UHFFFAOYSA-N
- 6-(4-Chlorophenyl)nicotinicacid
- 6-(4-chlorophenyl)pyridine-3-carboxylic acid, AldrichCPR
- DA-36821
- Inchi： 1S/C12H8ClNO2/c13-10-4-1-8(2-5-10)11-6-3-9(7-14-11)12(15)16/h1-7H,(H,15,16)
- InChI Key： WAPOIXVQQDLMPP-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)C1C=CC(C(=O)O)=CN=1

Computed Properties

Exact Mass: 233.02444
Monoisotopic Mass: 233.0243562g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 251
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 50.2Å²

Experimental Properties

PSA: 50.19

6-(4-Chlorophenyl)nicotinic acid Pricemore >>

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Alichem	A019115436-1g	6-(4-Chlorophenyl)nicotinic acid	31676-66-1	95%	1g	$400.00	2023-09-02
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A2B Chem LLC	AF84141-5g	6-(4-Chlorophenyl)nicotinic acid	31676-66-1	98	5g	$928.00	2023-12-30
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1275728-250mg	6-(4-Chlorophenyl)nicotinic acid	31676-66-1	98%	250mg	￥2775.00	2024-08-02
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